Cas no 1806179-26-9 (Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806179-26-9
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833134
• Update Time: 2025-06-26

Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)4-3(13(16)17)2-12-6(14)5(4)19-8(9,10)11/h2H,1H3,(H,12,14)
• InChI Key： JWAAWZNFLWHJBL-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(C=1C(=O)OC)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 0.7
• Topological Polar Surface Area: 110

Additional information on Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806179-26-9): A Comprehensive Overview

Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1806179-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular formula of Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate is C₁₀H₇FN₃O₅, reflecting its complex composition. The presence of hydroxyl, nitro, and trifluoromethoxy groups contributes to its reactivity and potential biological activity. These functional groups are strategically positioned within the pyridine core, which is a common scaffold in many bioactive molecules.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The nitro group in Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate is known to enhance binding affinity to biological targets, making it a valuable moiety in drug design.

The trifluoromethoxy group adds another layer of complexity to the compound's properties. Fluoro substituents are renowned for their ability to modulate metabolic stability and pharmacokinetic profiles of molecules. This feature makes Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate an attractive candidate for further exploration in the development of next-generation pharmaceuticals.

Recent research has highlighted the compound's potential in inhibiting specific enzymatic pathways associated with inflammatory and infectious diseases. Studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes. The hydroxyl group, while seemingly benign, plays a crucial role in these interactions by providing a site for hydrogen bonding with biological targets.

The synthesis of Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

In terms of applications, Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate has shown potential as an intermediate in the synthesis of more complex pharmacophores. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its use in developing novel antibiotics, antivirals, and anti-cancer agents.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have assessed its solubility, thermal stability, and shelf life, ensuring that it remains viable for long-term storage and multiple applications. These studies are essential for translating laboratory findings into practical pharmaceutical applications.

The role of computational chemistry in understanding the properties of Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at the atomic level. These insights have guided the optimization of its structure to enhance its efficacy and reduce potential side effects.

In conclusion, Methyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806179-26-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation medications.